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Compound of Interest

2-(3-Fluorophenyl)-2-oxoacetic
Compound Name:

acid
CAS No.: 79477-87-5
Cat. No.: B3043220

Get Quote
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Structural Architecture, Synthetic Pathways, and Pharmaceutical Utility[1][2]

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) serves as a critical fluorinated
building block in the synthesis of heterocyclic pharmacophores and unnatural amino acids.
Distinguished by the meta-fluorine substitution, this compound offers a unique electronic profile
that modulates lipophilicity (

) and metabolic stability without imposing the significant steric penalties associated with chloro-
or bromo-analogs. This guide analyzes its structural properties, validated synthetic routes, and
its role as a "linchpin" intermediate in drug discovery, particularly for kinase inhibitors and
antibiotic side-chains.[2]

Molecular Profile & Structural Analysis
Chemical Identity[2][3]

¢ |[UPAC Name: 2-(3-Fluorophenyl)-2-oxoacetic acid[3]
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Synonyms: 3-Fluorophenylglyoxylic acid; (3-Fluorophenyl)(oxo)acetic acid[2]

Molecular Formula:

[2]

Molecular Weight: 168.12 g/mol [2]

SMILES:OC(=0)C(=0)clcccc(F)cl

Electronic & Conformational Landscape

The 3-fluoro substituent exerts a strong inductive electron-withdrawing effect (-1) while having a
negligible resonance effect on the carbonyl center due to its meta positioning.

o Carbonyl Electrophilicity: The

-keto group is highly electrophilic, more so than in non-fluorinated phenylglyoxylic acid,
making it prone to rapid condensation with nucleophiles (e.g., diamines, hydrazines).[2]

» Conformation: Unlike 2-substituted analogs (e.g., 2-chlorophenylglyoxylic acid) which suffer
from steric clash forcing the

-dicarbonyl moiety out of planarity, the 3-fluoro analog maintains a near-planar conformation.
This planarity maximizes

-conjugation between the aromatic ring and the carbonyl system, stabilizing the molecule
while retaining high reactivity at the ketone.

Table 1: Physicochemical Properties

Value -
Property . . Significance
(Experimental/Predicted)

, White to light yellow High purity isolable
Physical State . . . .
crystalline solid intermediate.

] ] Distinct sharp melting point
Melting Point 94-98 °C o ) o
indicates high crystallinity.
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| pKa (Acid) | ~1.99 | Stronger acid than benzoic acid due to the

-keto electron withdrawal. | | H-Bond Acceptors | 3 (2 Carbonyl O, 1 Hydroxyl O) | Critical for
binding interactions in enzyme pockets.[2] | | Rotatable Bonds | 2 | Low flexibility aids in
rigidifying drug scaffolds. |

Synthetic Architecture

The synthesis of 2-(3-fluorophenyl)-2-oxoacetic acid is best approached via organometallic
addition or oxidative cleavage. The Grignard Route is preferred for high-purity applications
(pharmaceutical grade) as it avoids the toxic selenium byproducts associated with SeO2
oxidation.

Pathway A: The Grighard-Oxalate Protocol (Gold
Standard)

This method utilizes the nucleophilic attack of a Grignard reagent on a dialkyl oxalate. It is
highly scalable and minimizes side reactions.

o Formation of Grignard: 1-Bromo-3-fluorobenzene is reacted with Magnesium turnings in
anhydrous THF to form (3-fluorophenyl)magnesium bromide.

e Acylation: The Grignard reagent is added dropwise to an excess of Diethyl oxalate at -78°C.
Crucial Step: The low temperature and inverse addition (Grignard into Oxalate) prevent
double addition which would lead to the tertiary alcohol.

» Hydrolysis: The resulting ethyl ester is hydrolyzed using NaOH/EtOH, followed by
acidification to precipitate the free acid.

Pathway B: Selenium Dioxide Oxidation

Direct oxidation of 3'-fluoroacetophenone using

in pyridine/water. While effective on a small scale, removal of colloidal selenium is challenging,
making this less suitable for GMP synthesis.[2]
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Pathway A: Grignard (Preferred)

(3-Fluorophenyl)MgBr Ethyl 2-(3-fluorophenyl)-2-oxoacetate

]
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Pathway B: Oxidation

Se02/ Pyridine
(Riley Oxidation)

Click to download full resolution via product page

Figure 1: Comparative synthetic pathways. Pathway A is recommended for pharmaceutical
applications due to superior purity profiles.

Chemo-Reactivity Interface

The

-keto acid moiety is a versatile "linchpin” for constructing nitrogenous heterocycles. The
reactivity is driven by the condensation of nucleophiles at the ketone, often followed by
cyclization involving the carboxylic acid (or its ester derivative).

Heterocycle Formation (Quinoxalines)

Reaction with o-phenylenediamine (OPD) yields 3-(3-fluorophenyl)quinoxalin-2(1H)-one.[2]
This scaffold is prevalent in AMPA receptor antagonists and kinase inhibitors.

¢ Mechanism: Schiff base formation at the ketone

Intramolecular amide bond formation.

Reductive Amination (Unnatural Amino Acids)

The compound is the direct precursor to 3-fluorophenylglycine.

e Reagents:
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(or enzymatic transamination).[2]

» Application: Incorporation into peptides to improve proteolytic stability. The 3-F atom protects
the phenyl ring from metabolic oxidation at the typically vulnerable para/ortho positions

relative to the glycine attachment.

2-(3-Fluorophenyl)-2-oxoacetic acid

0-Phenylenediamine NH3 / NaCNBH3 Hydrazine Hydrate
(Condensation) (Reductive Amination) (Cyclization)

3-(3-Fluorophenyl)quinoxalin-2-one 3-Fluorophenylglycine 6-(3-Fluorophenyl)-1,2,4-triazin-5-one
(Kinase Inhibitor Scaffold) (Peptide/Antibiotic Building Block) (Heterocyclic Core)

Click to download full resolution via product page

Figure 2: Divergent synthesis map.[2] The alpha-keto acid core allows rapid access to three

distinct pharmacophore classes.

Pharmaceutical Utility & The "Fluorine Effect"[3]
Metabolic Stability (The 3-Fluoro Advantage)

In drug design, the phenyl ring is a common site for metabolic attack by Cytochrome P450

enzymes (specifically hydroxylation).[2]
o Para-Attack: The most common metabolic route.

» Meta-Blocking: Placing a fluorine at the meta position (3-position) deactivates the ring
towards electrophilic aromatic substitution (metabolic oxidation) and blocks a potential site of
metabolism without the steric bulk of a methyl or chloro group. This extends the half-life (

) of the resulting drug candidate.
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Lipophilicity Modulation

The 3-fluoro substitution increases the lipophilicity (

) of the molecule compared to the unsubstituted parent. This enhances membrane
permeability, crucial for CNS-active drugs (e.g., Zolpidem analogs or neuroactive peptides
derived from phenylglycine).[2]

Experimental Protocol: Synthesis of Ethyl 2-(3-
fluorophenyl)-2-oxoacetate

Note: This protocol describes the ester intermediate synthesis (Pathway A), which is stable and
easily hydrolyzed to the acid.

Reagents:

e 1-Bromo-3-fluorobenzene (17.5 g, 100 mmol)[2]
e Magnesium turnings (2.6 g, 110 mmol)[2]

o Diethyl oxalate (29.2 g, 200 mmol)[2]

e THF (Anhydrous, 150 mL)

Procedure:

e Grignard Formation: In a flame-dried 3-neck flask under Argon, activate Mg turnings with a
crystal of iodine. Add 10 mL of a solution of 1-bromo-3-fluorobenzene in THF. Initiate reaction
with heat gun. Once refluxing, add remaining bromide solution dropwise to maintain gentle
reflux.[2] Reflux for 1 hour post-addition.

o Acylation: Cool the Grignard solution to room temperature. In a separate flask, dissolve
diethyl oxalate in 50 mL THF and cool to -78°C (Dry ice/Acetone).

¢ Addition: Cannulate the Grignard solution slowly into the cold oxalate solution over 45
minutes. Critical: Maintain temperature < -70°C to prevent bis-addition.

o Workup: Stir at -78°C for 1 hour, then warm to 0°C. Quench with saturated
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(aqg). Extract with EtOAc (3x).[2][4] Wash organics with brine, dry over
, and concentrate.[2]

Purification: Distillation under reduced pressure or flash chromatography (Hexane/EtOAc)
yields the

-keto ester.

Hydrolysis (Optional): Stir ester with 1N NaOH (1.1 eq) in Ethanol at 0°C for 30 mins. Acidify
with 1IN HCI to precipitate 2-(3-Fluorophenyl)-2-oxoacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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